3-(4-Aminothieno[3,2-d]pyrimidin-6-yl)benzenesulfonamide

• Molecular Formula: C12H10N4O2S2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 3-(4-aminothieno[3,2-d]pyrimidin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C12H10N4O2S2/c13-12-11-9(15-6-16-12)5-10(19-11)7-2-1-3-8(4-7)20(14,17)18/h1-6H,(H2,13,15,16)(H2,14,17,18)
• InChI Key: MQMXDJVOZKMSNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)N)C2=CC3=C(S2)C(=NC=N3)N

Description

3-(4-Aminothieno[3,2-d]pyrimidin-6-yl)benzenesulfonamide is a heterocyclic compound that combines a thienopyrimidine core with a benzenesulfonamide moiety. This compound is of interest due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(4-Aminothieno[3,2-d]pyrimidin-6-yl)benzenesulfonamide typically involves the cyclization of thiophene derivatives with appropriate reagents. One common method involves the reaction of 3-amino-4-cyano-2-thiophenecarboxamides with formic acid to yield thienopyrimidin-4-ones . Another approach uses microwave-assisted one-pot synthesis, where 3-acetylcoumarin, malononitrile, and elemental sulfur are reacted in the presence of L-proline to form thiophene derivatives, which are then used as precursors .

Industrial Production Methods: Industrial production methods for this compound are not well-documented, but they likely involve scaling up the laboratory synthesis methods. The use of microwave-assisted synthesis and other green chemistry approaches may be explored to improve yield and reduce environmental impact.